Sodium formate-d finds primary use in Nuclear Magnetic Resonance (NMR) spectroscopy, particularly in proton NMR [].
Deuterium (D), a stable isotope of hydrogen, replaces the usual hydrogen atoms (H) in the molecule. This substitution offers several advantages:
Reduced signal overlap: Protons in water (H2O) and other biomolecules often overlap with the signals of interest in proton NMR. Deuterated molecules, including sodium formate-d, have their proton signals shifted slightly, minimizing this overlap and improving spectral clarity [].
Internal referencing: Sodium formate-d serves as a chemical shift reference in NMR experiments due to its well-defined and stable peak in the proton spectrum []. This allows researchers to accurately determine the chemical shifts of other protons in their samples relative to the reference peak.
Deuterium Labeling in Drug Development:
Sodium formate-d, along with other deuterated compounds, finds increasing application in drug development.
Deuterium labeling involves replacing specific hydrogen atoms in a drug molecule with deuterium. This can potentially offer several benefits:
Improved metabolic stability: Deuterium-hydrogen exchange is slower than hydrogen-hydrogen exchange, potentially leading to slower breakdown of the drug in the body and potentially extending its duration of action [].
Reduced toxicity: Deuterium substitution can sometimes decrease a drug's side effects, although this is not always the case and requires careful evaluation [].
Tracking drug metabolism: By strategically placing deuterium atoms in specific positions of a drug molecule, researchers can use mass spectrometry to trace its metabolic pathway in the body [].
Aggregated GHS information provided by 39 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.; H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation]; H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation]; H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure; Respiratory tract irritation]; Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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Irritant
Dates
Modify: 2023-08-15
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